Cas no 850424-10-1 (6-methoxy-1,2-dihydroquinazolin-2-one)

• Product Name: 6-methoxy-1,2-dihydroquinazolin-2-one
• CAS No: 850424-10-1
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• MDL: MFCD28657681
• CID: 2950974
• PubChem ID: 13933300
• Update Time: 2025-07-19

6-methoxy-1,2-dihydroquinazolin-2-one Chemical and Physical Properties

Names and Identifiers

• 6-甲氧基-喹唑啉-2(1H)-酮
• 6-methoxyquinazolin-2(1H)-one
• 2(1H)-Quinazolinone, 6-methoxy
• 6-methoxy-1H-quinazolin-2-one
• 2(1H)-Quinazolinone, 6-methoxy-
• 6-methoxyquinazolin-2-ol
• 2(1H)-Quinazolinone,6-methoxy-
• F15811
• 6-methoxy-1,2-dihydroquinazolin-2-one
• IUQPNHYCLQPISC-UHFFFAOYSA-N
• AKOS032961505
• 850424-10-1
• SCHEMBL3428021

• MDL： MFCD28657681
• Inchi： 1S/C9H8N2O2/c1-13-7-2-3-8-6(4-7)5-10-9(12)11-8/h2-5H,1H3,(H,10,11,12)
• InChI Key： IUQPNHYCLQPISC-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=NC(N2)=O)C=1

Computed Properties

• Exact Mass: 176.058577502Da
• Monoisotopic Mass: 176.058577502Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 50.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 6-methoxy-1,2-dihydroquinazolin-2-one

Recent Advances in the Study of 6-Methoxy-1,2-dihydroquinazolin-2-one (CAS: 850424-10-1): A Comprehensive Research Brief

6-Methoxy-1,2-dihydroquinazolin-2-one (CAS: 850424-10-1) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This heterocyclic scaffold has demonstrated promising pharmacological properties, particularly in the context of kinase inhibition and anticancer activity. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its therapeutic potential in various disease models.

A 2023 study published in the Journal of Medicinal Chemistry investigated the structural-activity relationship (SAR) of 6-methoxy-1,2-dihydroquinazolin-2-one derivatives as potent inhibitors of cyclin-dependent kinases (CDKs). The research team systematically modified the core structure at positions 1, 4, and 6, revealing that the methoxy group at position 6 significantly enhances binding affinity to CDK2/4/6 while maintaining selectivity over other kinase families. Molecular docking studies demonstrated that the compound forms critical hydrogen bonds with the hinge region of CDK2, with binding energies comparable to known CDK inhibitors like palbociclib.

In the area of synthetic chemistry, a novel and efficient three-component reaction for the synthesis of 6-methoxy-1,2-dihydroquinazolin-2-one derivatives was reported in Organic Letters (2024). This one-pot methodology utilizes readily available starting materials (2-amino-5-methoxybenzonitrile, aldehydes, and isocyanides) under mild conditions, achieving yields of 75-92% with excellent atom economy. The developed protocol represents a significant improvement over traditional synthetic routes, which often require harsh conditions and multiple purification steps.

Pharmacokinetic studies of 6-methoxy-1,2-dihydroquinazolin-2-one have shown favorable drug-like properties, including moderate plasma protein binding (68-72%), good metabolic stability in human liver microsomes (t1/2 > 120 min), and acceptable oral bioavailability in rodent models (F = 42%). These characteristics, combined with its demonstrated in vivo efficacy in xenograft models of breast and lung cancers, position this compound as a promising lead for further preclinical development.

Emerging research has also explored the potential of 6-methoxy-1,2-dihydroquinazolin-2-one in non-oncological applications. A recent study in ACS Chemical Neuroscience (2023) reported its neuroprotective effects in cellular models of Parkinson's disease, where it demonstrated significant reduction of α-synuclein aggregation and oxidative stress. This unexpected activity profile suggests the compound may have pleiotropic effects worth further investigation.

Despite these promising developments, challenges remain in the clinical translation of 6-methoxy-1,2-dihydroquinazolin-2-one-based therapeutics. Current research efforts are focused on addressing issues related to formulation stability, potential drug-drug interactions, and the development of predictive biomarkers for patient stratification. Several pharmaceutical companies have initiated patent applications covering novel derivatives and formulations of this core structure, indicating growing commercial interest in this chemical scaffold.